Cas no 63815-39-4 (3-(4-methoxyphenoxy)propanenitrile)

3-(4-methoxyphenoxy)propanenitrile structure
63815-39-4 structure
Product Name:3-(4-methoxyphenoxy)propanenitrile
CAS No:63815-39-4
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD00832809
CID:513392
PubChem ID:114247
Update Time:2025-04-19

3-(4-methoxyphenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-(4-methoxyphenoxy)-
    • 3-(4-methoxyphenoxy)propanenitrile
    • USAF EL-68
    • CCG-42521
    • CS-0038793
    • STL253499
    • 3-(4-methoxyphenoxy)propionitrile
    • 63815-39-4
    • AKOS000206654
    • 4- (2-Cyanoethoxy)anisole
    • 4-06-00-05747 (Beilstein Handbook Reference)
    • Z54336972
    • DTXSID10213260
    • SR-01000632514-1
    • 2-(4-Methoxyphenoxy)cyanoethane
    • W10836
    • F1575-0099
    • DTAWFMRIHNITFA-UHFFFAOYSA-N
    • 4-(2-Cyanoethoxy)anisole
    • BRN 3263480
    • MFCD00832809
    • beta-(p-Methoxyphenoxy)-propionitrile
    • Propionitrile, 3-(p-methoxyphenoxy)-
    • DB-293645
    • SCHEMBL1810628
    • AS-61919
    • MDL: MFCD00832809
    • Inchi: 1S/C10H11NO2/c1-12-9-3-5-10(6-4-9)13-8-2-7-11/h3-6H,2,8H2,1H3
    • InChI Key: DTAWFMRIHNITFA-UHFFFAOYSA-N
    • SMILES: O(CCC#N)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 177.07903
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25

3-(4-methoxyphenoxy)propanenitrile Security Information

  • Storage Condition:(BD336463)

3-(4-methoxyphenoxy)propanenitrile Pricemore >>

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